N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide
Description
N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide, also known as Furoxan, is a chemical compound that has been widely studied for its potential applications in scientific research. Furoxan is a heterocyclic organic compound that contains both furan and oxadiazole rings in its structure. It has been found to exhibit a range of interesting biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Scientific Research Applications
- The compound’s structural features make it a potential candidate for antimicrobial applications. Researchers have explored its effectiveness against bacteria, fungi, and other microorganisms. Further studies could elucidate its mechanism of action and optimize its antimicrobial properties .
- The compound’s heterocyclic structure suggests potential anticancer properties. Investigating its effects on cancer cell lines, tumor growth inhibition, and interactions with cellular pathways could provide valuable insights for cancer therapy.
- Researchers have synthesized derivatives of this compound to explore their pharmacological activities. Its unique scaffold may serve as a starting point for designing novel drugs. Computational studies and in vitro assays can guide drug development efforts .
- Due to its aromatic furan and oxadiazole moieties, this compound could be used as a fluorescent probe. Researchers have studied its fluorescence properties, stability, and potential applications in bioimaging and cellular studies.
- The 1,3,4-oxadiazole scaffold is associated with anti-inflammatory effects. Investigating the compound’s impact on inflammatory pathways, cytokine production, and immune responses could reveal its therapeutic potential .
- The compound exhibits thiol-thione tautomeric equilibrium. Understanding this dynamic behavior is crucial for its reactivity, stability, and biological interactions. Spectroscopic techniques and computational modeling can shed light on this aspect .
Antimicrobial Activity
Cancer Research
Drug Discovery
Fluorescent Probe
Anti-Inflammatory Properties
Thiol-Thione Tautomeric Equilibrium
properties
IUPAC Name |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1,4-dimethylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O3/c1-7-6-17(2)16-9(7)10(18)13-12-15-14-11(20-12)8-4-3-5-19-8/h3-6H,1-2H3,(H,13,15,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCCGPBUWDVWEQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1C(=O)NC2=NN=C(O2)C3=CC=CO3)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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